Cas no 95399-99-8 (Butanoic acid, 3-oxo-, cyclobutyl ester)

• Product Name: Butanoic acid, 3-oxo-, cyclobutyl ester
• CAS No: 95399-99-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 735022
• PubChem ID: 20189390
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-, cyclobutyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, cyclobutyl ester
• cyclobutyl 3-oxobutanoate
• 95399-99-8
• GCPXGAQMXOZLKH-UHFFFAOYSA-N
• SCHEMBL1319964
• cyclobutyl acetoacetate
• DTXSID60603354

• Inchi： 1S/C8H12O3/c1-6(9)5-8(10)11-7-3-2-4-7/h7H,2-5H2,1H3
• InChI Key： GCPXGAQMXOZLKH-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)C1CCC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives